3-Amino-5-(5-methyl-2-furyl)cyclohex-2-en-1-one
Overview
Description
3-Amino-5-(5-methyl-2-furyl)cyclohex-2-en-1-one is a cyclohexenone derivative of an aminocyclohexane compound. It is an important class of compounds that are widely used in the synthesis of drugs, agrochemicals, and other compounds. It has been studied extensively for its potential applications in medicinal chemistry, and its biochemical and physiological effects have been investigated.
Scientific Research Applications
Synthesis of Bioactive Compounds
This compound serves as a precursor in the synthesis of various bioactive molecules. Its furan ring, a common motif in natural products, can be functionalized to create pharmacologically active structures. For instance, modifications of the furan ring have led to compounds with potential anticancer and anti-inflammatory properties .
Material Science
In material science, the compound’s unique structure is utilized to design materials with specific functional properties, such as electrical conductivity and corrosion resistance. Its incorporation into polymers can enhance their performance and durability .
Catalysis
The furan moiety within the compound can act as a ligand in catalytic systems. It can bind to metals, forming complexes that catalyze various chemical reactions, including the synthesis of fine chemicals and pharmaceuticals .
Renewable Energy Resources
As a derivative of furan, this compound is part of the research into renewable energy resources. Furan derivatives are explored for their potential as biofuels and components in energy storage devices due to their high energy density and sustainability .
Agrochemical Research
In agrochemical research, the compound’s derivatives are investigated for their use as pesticides and herbicides. Their ability to disrupt biological pathways in pests makes them candidates for new, more effective agrochemicals .
Urease Inhibition
The compound has been studied for its urease inhibitory activity. Urease is an enzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide, and its inhibition is crucial in treating certain infections and diseases .
properties
IUPAC Name |
3-amino-5-(5-methylfuran-2-yl)cyclohex-2-en-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-7-2-3-11(14-7)8-4-9(12)6-10(13)5-8/h2-3,6,8H,4-5,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJCUQTOIHVMSAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2CC(=CC(=O)C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-(5-methyl-2-furyl)cyclohex-2-en-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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